Cas no 1351641-87-6 (N-(4-hydroxyoxan-4-yl)methyl-2-(naphthalen-2-yloxy)acetamide)

• Product Name: N-(4-hydroxyoxan-4-yl)methyl-2-(naphthalen-2-yloxy)acetamide
• CAS No: 1351641-87-6
• MF: C₁₈H₂₁NO₄
• MW: 315.36364531517
• CID: 5828652
• PubChem ID: 56765194
• Update Time: 2025-06-08

N-(4-hydroxyoxan-4-yl)methyl-2-(naphthalen-2-yloxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-hydroxyoxan-4-yl)methyl-2-(naphthalen-2-yloxy)acetamide
• F6200-0662
• AKOS024537808
• 1351641-87-6
• N-[(4-hydroxyoxan-4-yl)methyl]-2-(naphthalen-2-yloxy)acetamide
• N-((4-hydroxytetrahydro-2H-pyran-4-yl)methyl)-2-(naphthalen-2-yloxy)acetamide
• VU0536253-1
• N-[(4-hydroxyoxan-4-yl)methyl]-2-naphthalen-2-yloxyacetamide

• Inchi： 1S/C18H21NO4/c20-17(19-13-18(21)7-9-22-10-8-18)12-23-16-6-5-14-3-1-2-4-15(14)11-16/h1-6,11,21H,7-10,12-13H2,(H,19,20)
• InChI Key： SHXBYLRYUONCIO-UHFFFAOYSA-N
• SMILES： O1CCC(CNC(COC2C=CC3C=CC=CC=3C=2)=O)(CC1)O

Computed Properties

• Exact Mass: 315.14705815g/mol
• Monoisotopic Mass: 315.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on N-(4-hydroxyoxan-4-yl)methyl-2-(naphthalen-2-yloxy)acetamide

Introduction to N-(4-hydroxyoxan-4-yl)methyl-2-(naphthalen-2-yloxy)acetamide (CAS No. 1351641-87-6)

N-(4-hydroxyoxan-4-yl)methyl-2-(naphthalen-2-yloxy)acetamide, a compound with the chemical identifier CAS No. 1351641-87-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and molecular biology research. The presence of both hydroxyoxan and naphthalen moieties in its molecular structure suggests a rich chemical reactivity that could be exploited for various therapeutic purposes.

The structural composition of N-(4-hydroxyoxan-4-yl)methyl-2-(naphthalen-2-yloxy)acetamide is highly intriguing from a chemical perspective. The hydroxyoxan group, derived from oxane, contributes to the compound's ability to engage in hydrogen bonding and other forms of molecular interaction, which are crucial for biological activity. Meanwhile, the naphthalen ring system provides a hydrophobic anchor, enhancing the compound's solubility and stability in various environments. This dual functionality makes it an attractive candidate for further investigation in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. N-(4-hydroxyoxan-4-yl)methyl-2-(naphthalen-2-yloxy)acetamide has emerged as a promising candidate in this context. Studies have indicated that the compound exhibits inhibitory properties against certain enzymes and receptors involved in disease progression. For instance, preliminary research suggests that it may interfere with the activity of kinases and other signaling molecules that play a pivotal role in cancer cell proliferation.

The synthesis of N-(4-hydroxyoxan-4-yl)methyl-2-(naphthalen-2-yloxy)acetamide involves a series of well-defined chemical transformations that highlight the expertise required in organic synthesis. The process typically begins with the preparation of key intermediates such as 4-hydroxyoxanecarboxylic acid derivatives and naphthalene-based esters. These intermediates are then coupled using established methods like nucleophilic substitution or condensation reactions to form the final product. The precision required in these synthetic steps underscores the importance of advanced techniques and methodologies in modern pharmaceutical chemistry.

One of the most compelling aspects of N-(4-hydroxyoxan-4-yl)methyl-2-(naphthalen-2-yloxy)acetamide is its potential for further derivatization. By modifying specific functional groups within its structure, researchers can fine-tune its biological activity and pharmacokinetic properties. This flexibility is particularly valuable in drug development, where compounds often need to be optimized for efficacy, selectivity, and safety. The ability to modify both the hydroxyoxan and naphthalen components offers a wide range of possibilities for creating structurally diverse analogs with tailored properties.

The pharmacological profile of N-(4-hydroxyoxan-4-yl)methyl-2-(naphthalen-2-yloxy)acetamide is still under active investigation, but early findings are promising. In vitro studies have demonstrated its ability to interact with various biological targets, including proteins and enzymes relevant to human health. These interactions may lead to therapeutic effects by modulating cellular processes at multiple levels. For example, it has been observed that the compound can inhibit the activity of certain proteases involved in inflammation, suggesting its potential as an anti-inflammatory agent.

The development of new drug candidates relies heavily on high-throughput screening technologies that allow researchers to rapidly assess the activity of numerous compounds against specific biological targets. N-(4-hydroxyoxan-4-yl)methyl-2-(naphthalen-2-yloxy)acetamide has been subjected to such screening processes, where it has shown encouraging results in preliminary assays. These findings have prompted further detailed studies aimed at elucidating its mechanism of action and identifying potential therapeutic applications.

The role of computational chemistry in drug discovery cannot be overstated. Advanced computational methods are increasingly being used to predict the properties and interactions of compounds like N-(4-hydroxyoxan-4-yl)methyl-2-(naphthalen-2-yloxy)acetamide before they are synthesized in the laboratory. These methods can provide insights into their binding modes with biological targets, metabolic stability, and other critical parameters that influence their suitability as drug candidates. By leveraging computational tools alongside traditional experimental approaches, researchers can accelerate the drug development process significantly.

The future prospects for N-(4-hydroxyoxan-4-yl)methyl-2-(naphthalen-2-yloxy)acetamide are bright, given its unique structural features and promising biological activities. Ongoing research aims to refine synthetic methodologies for its production and explore new derivatives with enhanced properties. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible therapeutic benefits for patients worldwide.

In conclusion, N-(4-hydroxyoxan-4-yl)methyl - 2 -(naphthalen - 2 - ylo xy ) acet amide (CAS No . 1351641 - 87 - 6 ) stands out as a significant compound in pharmaceutical chemistry due to its intricate structure and potential therapeutic applications . Its unique combination of functional groups , coupled with preliminary evidence of biological activity , makes it a valuable subject for further research . As our understanding of disease mechanisms continues to evolve , compounds like this one will play an increasingly important role in developing innovative treatments . The ongoing investigation into its properties and potential uses underscores the dynamic nature of modern drug discovery , where each new finding brings us closer to more effective therapies .